Cas no 1638612-70-0 (5-(2-Aminoethyl)-2-(3-methoxyphenyl)-pyrazolo1,5-apyrazin-4(5H)-one)

• Product name: 5-(2-Aminoethyl)-2-(3-methoxyphenyl)-pyrazolo1,5-apyrazin-4(5H)-one
• CAS No: 1638612-70-0
• MF: C₁₅H₁₆N₄O₂
• MW: 284.313142776489
• CID: 4610165

5-(2-Aminoethyl)-2-(3-methoxyphenyl)-pyrazolo1,5-apyrazin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 5-(2-Aminoethyl)-2-(3-methoxyphenyl)-pyrazolo[1,5-a]pyrazin-4(5H)-one
• 5-(2-Aminoethyl)-2-(3-methoxyphenyl)-pyrazolo1,5-apyrazin-4(5H)-one

• Inchi： 1S/C15H16N4O2/c1-21-12-4-2-3-11(9-12)13-10-14-15(20)18(6-5-16)7-8-19(14)17-13/h2-4,7-10H,5-6,16H2,1H3
• InChI Key： LITRBBJHRSNOQV-UHFFFAOYSA-N
• SMILES： C12=CC(C3=CC=CC(OC)=C3)=NN1C=CN(CCN)C2=O

Additional information on 5-(2-Aminoethyl)-2-(3-methoxyphenyl)-pyrazolo1,5-apyrazin-4(5H)-one

Research Brief on 5-(2-Aminoethyl)-2-(3-methoxyphenyl)-pyrazolo[1,5-a]pyrazin-4(5H)-one (CAS: 1638612-70-0)

Recent studies on the compound 5-(2-Aminoethyl)-2-(3-methoxyphenyl)-pyrazolo[1,5-a]pyrazin-4(5H)-one (CAS: 1638612-70-0) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This pyrazolo-pyrazinone derivative has garnered attention due to its unique structural features and pharmacological properties, particularly in the context of kinase inhibition and central nervous system (CNS) disorders.

The compound's molecular structure, characterized by the presence of a 2-aminoethyl group and a 3-methoxyphenyl moiety, contributes to its ability to interact with specific biological targets. Recent research has focused on elucidating its mechanism of action, particularly its role as a selective inhibitor of certain protein kinases involved in neurodegenerative diseases and cancer pathways. Computational modeling and in vitro assays have demonstrated its high binding affinity and selectivity, making it a valuable tool for further drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's efficacy in modulating synaptic plasticity and cognitive function in animal models of Alzheimer's disease. The results indicated significant improvements in memory retention and reduced amyloid-beta plaque formation, suggesting its potential as a therapeutic agent for neurodegenerative disorders. Additionally, its pharmacokinetic profile, including blood-brain barrier permeability and metabolic stability, was found to be favorable for CNS-targeted applications.

Another key area of research has been the compound's application in oncology. Preliminary findings from a collaborative study between academic and industry researchers revealed its inhibitory effects on tumor growth in xenograft models, particularly in cases of glioblastoma and breast cancer. The compound's ability to disrupt specific signaling pathways, such as the PI3K/AKT/mTOR cascade, underscores its potential as a multi-targeted kinase inhibitor.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Current efforts are directed toward structural modifications and formulation strategies to enhance its therapeutic index. Researchers are also exploring its combination with other chemotherapeutic agents to improve treatment outcomes in resistant cancer types.

In conclusion, 5-(2-Aminoethyl)-2-(3-methoxyphenyl)-pyrazolo[1,5-a]pyrazin-4(5H)-one represents a versatile scaffold with significant potential in both CNS and oncology research. Continued investigation into its molecular interactions and clinical applicability will be crucial for advancing its development into a viable therapeutic option.